1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-morpholinopropyl)urea

• IUPAC Name: 1-[1-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-oxopyrrolidin-3-yl]-3-(3-morpholin-4-ylpropyl)urea
• InChI: InChI=1S/C20H28N4O5/c25-19-12-15(22-20(26)21-4-1-5-23-6-8-27-9-7-23)14-24(19)16-2-3-17-18(13-16)29-11-10-28-17/h2-3,13,15H,1,4-12,14H2,(H2,21,22,26)
• InChI Key: SYPRAYJWTXCASI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCNC(=O)NC2CC(=O)N(C2)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C20H28N4O5
• Molecular Weight: 404.5 g/mol

Description

1-(1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-5-oxopyrrolidin-3-yl)-3-(3-morpholinopropyl)urea is a useful research compound. Its molecular formula is C20H28N4O5 and its molecular weight is 404.467. The purity is usually 95%.
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Scientific Research Applications

Scientific Research Applications

Chemical Synthesis and Transformation

• The study of aromatic nitro compounds reaction with malononitrile in the presence of amine showcases the synthesis of urea derivatives with morpholine, yielding compounds with potential for further chemical transformation and application in synthesis (Ohshima et al., 1981). This research indicates the versatility of urea derivatives in chemical synthesis, particularly in the creation of novel organic compounds with potential biological activity.

Curtius Rearrangement for Urea Synthesis

• Research on the synthesis of new dialkyl 2,2′-[carbonylbis(azanediyl)]dibenzoates via Curtius rearrangement highlights the role of urea functionalities in synthesizing complex organic molecules (Khouili et al., 2021). This methodological approach underscores the utility of urea derivatives in constructing molecular frameworks relevant to pharmaceutical chemistry.

Microwave-promoted Synthesis

• The microwave-promoted efficient synthesis of dihydroquinazolines using urea as an environmentally benign source of ammonia demonstrates the applicability of urea derivatives in facilitating rapid, clean, and high-yield chemical reactions (Sarma & Prajapati, 2011). This process exemplifies the incorporation of green chemistry principles into the synthesis of biologically relevant heterocycles.